N-(1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl)-2-methyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide

• IUPAC Name: N-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-2-methyl-4,5,6,7-tetrahydro-3H-benzimidazole-5-carboxamide
• InChI: InChI=1S/C19H21ClN4O2/c1-11-21-16-7-2-12(8-17(16)22-11)19(26)23-14-9-18(25)24(10-14)15-5-3-13(20)4-6-15/h3-6,12,14H,2,7-10H2,1H3,(H,21,22)(H,23,26)
• InChI Key: TVMKVINHCUYGFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1)CC(CC2)C(=O)NC3CC(=O)N(C3)C4=CC=C(C=C4)Cl
• Molecular Formula: C19H21ClN4O2
• Molecular Weight: 372.8 g/mol

Description

The compound is a derivative of imidazole. Imidazole derivatives are known for their wide range of pharmacological activities such as anticonvulsant, anti-Parkinson, monoamine oxidase (MAO) inhibitory activity, anti-bacterial, and anti-fungal activity.

Synthesis Analysis

The synthesis of similar imidazole derivatives has been reported using a Cu (II) catalyst. The Mannich base technique was used for the preparation of a series of imidazole derivatives. The structures of the synthesized compounds were elucidated using FTIR, elemental analyses, mass spectrometry, 1 H NMR, and 13 C NMR spectroscopy.

Molecular Structure Analysis

The molecular structure of similar imidazole derivatives has been analyzed using 1 H-NMR, 13 C-NMR, and HRMS. The structure-activity relationship based on molecular docking was also discussed.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar imidazole derivatives include condensation of phenyl phosphordichloridates with urea derivatives. The compounds were characterized by IR, 1H NMR, 13C NMR, 31P NMR, and elemental analyses.

Scientific Research Applications

Antiviral Activity

Indole derivatives have demonstrated antiviral properties. For instance:

• .

Other Possibilities

The compound’s unique structure warrants investigation in other areas, such as antiparasitic, antifungal, and antihypertensive activities.

Future Directions

The future directions for research on imidazole derivatives could include further exploration of their biological activities and potential applications in pharmaceuticals. The development of new synthetic methods and the study of their structure-activity relationships could also be areas of future research.